4-Phenyl-2-(pyridin-3-yl)thiazole
Overview
Description
“4-Phenyl-2-(pyridin-3-yl)thiazole” is a chemical compound with the molecular formula C14H10N2S . It has a molecular weight of 238.30800 . This compound is part of the thiazole family, which are important heterocyclics exhibiting a wide range of biological activities .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, a rapid and high yield synthetic route for a target compound was established, optimized by reduction and nucleophilic substitution reaction with 2-nitropyridine as raw material .Molecular Structure Analysis
The molecular structure of “4-Phenyl-2-(pyridin-3-yl)thiazole” includes a thiazole ring, which is a five-membered ring containing three carbon atoms, one sulfur atom, and one nitrogen atom . The exact mass of this compound is 238.05600 .Physical And Chemical Properties Analysis
The compound has a density of 1.216g/cm3 and a boiling point of 437.8ºC at 760 mmHg . The LogP value, which predicts the compound’s lipophilicity, is 3.87210 .Scientific Research Applications
Antimicrobial Activity
“4-Phenyl-2-(pyridin-3-yl)thiazole” derivatives have been studied for their antimicrobial properties. These compounds have shown potential in inhibiting the growth of various bacterial strains. The structural motif of thiazole is significant in this context, as it is known to contribute to the antimicrobial efficacy of many pharmaceutical agents .
Antioxidant Properties
The antioxidant capacity of thiazole derivatives is another area of interest. These compounds can act as free radical scavengers, which is crucial in protecting cells from oxidative stress. This property is particularly relevant in the development of treatments for diseases where oxidative damage is a contributing factor .
Anticancer Applications
Thiazole derivatives, including “4-Phenyl-2-(pyridin-3-yl)thiazole,” have been explored for their anticancer activities. They are found to exhibit growth inhibitory effects on various cancer cell lines. The ability to modulate biological pathways that are often deregulated in cancer cells is a key aspect of their potential therapeutic application .
Antiviral Research
In the context of antiviral research, thiazole compounds have been evaluated for their efficacy against different viruses. Their role in molecular docking studies, especially in the search for potent drug candidates against viruses like SARS-CoV-2, is noteworthy. The binding affinities of these compounds to viral proteins can provide insights into their potential as antiviral agents .
Drug Design and Discovery
The versatility of “4-Phenyl-2-(pyridin-3-yl)thiazole” makes it a valuable scaffold in drug design and discovery. Its incorporation into various drug candidates highlights its importance in medicinal chemistry. The compound’s structural features can be modified to enhance its biological activity and pharmacokinetic properties .
Corrosion Inhibition
Beyond biomedical applications, “4-Phenyl-2-(pyridin-3-yl)thiazole” has been identified as an efficient corrosion inhibitor. This application is particularly relevant in industrial settings where metal preservation is critical. The compound’s ability to form a protective layer on metal surfaces helps in preventing corrosion .
Sensitizers and Photographic Applications
Thiazole derivatives are also used as sensitizers in the field of photography. Their ability to absorb light and initiate a photochemical reaction makes them suitable for this purpose. This property is exploited in the development of photographic materials and processes .
Liquid Crystal Technology
The structural properties of “4-Phenyl-2-(pyridin-3-yl)thiazole” make it a candidate for use in liquid crystal technology. The compound can influence the alignment and phase behavior of liquid crystals, which is essential for the display technology industry .
Future Directions
Mechanism of Action
Target of Action
Thiazole derivatives have been found to inhibit c-met, a receptor tyrosine kinase . This suggests that 4-Phenyl-2-(pyridin-3-yl)thiazole may also target similar proteins or enzymes.
Mode of Action
Thiazole derivatives are known to interact with their targets, leading to changes in cellular processes . For instance, some thiazole compounds bind to DNA and interact with topoisomerase II, causing DNA double-strand breaks and ultimately leading to cell death .
Biochemical Pathways
Thiazole derivatives are known to impact a variety of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic activities .
Pharmacokinetics
The solubility of thiazole compounds in water, alcohol, and ether suggests that they may have good bioavailability.
Result of Action
Thiazole derivatives have been shown to have a variety of biological effects, such as antimicrobial activity and antioxidant properties . They have also been found to inhibit the growth of certain cells .
Action Environment
The action of 4-Phenyl-2-(pyridin-3-yl)thiazole can be influenced by various environmental factors. For instance, the compound has been found to be an effective corrosion inhibitor for mild steel in an acid medium . This suggests that the compound’s action, efficacy, and stability may be affected by factors such as pH and the presence of other chemicals.
properties
IUPAC Name |
4-phenyl-2-pyridin-3-yl-1,3-thiazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10N2S/c1-2-5-11(6-3-1)13-10-17-14(16-13)12-7-4-8-15-9-12/h1-10H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JDMNBLHGHILQCV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CSC(=N2)C3=CN=CC=C3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10N2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10351474 |
Source
|
| Record name | 4-Phenyl-2-(pyridin-3-yl)thiazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10351474 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
238.31 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Solubility |
8.5 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
| Record name | SID24806596 | |
| Source | Burnham Center for Chemical Genomics | |
| URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
| Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
4-Phenyl-2-(pyridin-3-yl)thiazole | |
CAS RN |
70031-86-6 |
Source
|
| Record name | 4-Phenyl-2-(pyridin-3-yl)thiazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10351474 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 70031-86-6 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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